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Compound of Interest

Compound Name: RV-1729

Cat. No.: B610608

For Researchers, Scientists, and Drug Development Professionals

Introduction

RV-1729 is a potent and selective dual inhibitor of phosphoinositide 3-kinase delta (PI3Kd) and
gamma (PI3KYy), two key enzymes involved in the regulation of immune and inflammatory
responses.[1][2][3] Preclinical studies have demonstrated the efficacy of RV-1729 in murine
models of respiratory diseases, particularly asthma and chronic obstructive pulmonary disease
(COPD), where it has been shown to modulate inflammatory cell infiltration.[1][2][3] Notably, in
animal models, dual inhibition of PI3Ky/d, as achieved by RV-1729, effectively reduces the
proportion of eosinophils and exhibits prolonged lung retention, highlighting its potential for
inhaled therapeutic applications.[1]

These application notes provide a detailed overview of the available preclinical data and
protocols for the use of RV-1729 in in vivo mouse models of airway inflammation. The
information is intended to guide researchers in designing and executing studies to further
evaluate the therapeutic potential of this compound.

Mechanism of Action: PI3Kdly Signaling Pathway

RV-1729 exerts its therapeutic effects by inhibiting the PI3Kd and PI3Ky isoforms, which are
predominantly expressed in hematopoietic cells and play crucial roles in the activation and
trafficking of leukocytes. Inhibition of these kinases blocks the conversion of
phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate
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(PIP3), a critical second messenger in intracellular signaling. This disruption of the PI3K
pathway ultimately leads to the attenuation of downstream signaling cascades, such as the
Akt/mTOR pathway, which are vital for cell growth, proliferation, survival, and inflammatory

responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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